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molecular formula C7H8O3S B8373999 4-Methoxy-3-thiophenylacetic acid

4-Methoxy-3-thiophenylacetic acid

Cat. No. B8373999
M. Wt: 172.20 g/mol
InChI Key: SXOJSFRDIMHOMV-UHFFFAOYSA-N
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Patent
US05158948

Procedure details

To a suspension of 4-methoxy-3-thiophenylacetic acid (1.61 g, 81 mmol) in acetone was added potassium carbonate (56 g, 400 mmol, 5 equivalents), followed by methyl iodide (11.5 g, 81 mmol, 1 equivalent). After stirring at ambient temperature for 5.5 hours, 2N aqueous hydrochloric acid solution (400 mL) was slowly added. The resulting solution was then extracted with 2×200 mL of THF/diethyl ether (1:1) followed by diethyl ether (400 mL). The combined organic layers were washed with 2×250 mL of 10% aqueous sodium thiosulfate and 250 mL of saturated aqueous sodium chloride solution (brine), dried over anhydrous magnesium sulfate, filtered and concentrated to give 56 g (96% yield) of the title compound as a pale yellow solid; DCI MS M/Z: 230 (M+NH4)+ ; 1H NMR (CD3OD) δ 3.36 (s, 3H), 3.53 (s, 2H), 3.82 (s, 3H), 6.83 (d, 1H, J=8.7 Hz), 7.02 (dd, 1H, J=8.7, 2.7 Hz), 7.06 (d, 1H, J=2.7 Hz).
Name
4-methoxy-3-thiophenylacetic acid
Quantity
1.61 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
56 g
Type
reactant
Reaction Step Two
Name
methyl iodide
Quantity
11.5 g
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
400 mL
Type
reactant
Reaction Step Four
Name
title compound
Yield
96%

Identifiers

REACTION_CXSMILES
CO[C:3]1[C:4]([CH2:8][C:9]([OH:11])=[O:10])=[CH:5][S:6][CH:7]=1.[C:12](=O)([O-])[O-:13].[K+].[K+].CI.Cl.[CH3:21][C:22]([CH3:24])=O>>[CH3:12][O:13][C:21]1[CH:22]=[CH:24][C:4]([CH2:8][C:9]([OH:11])=[O:10])=[CH:3][C:7]=1[S:6][CH3:5] |f:1.2.3|

Inputs

Step One
Name
4-methoxy-3-thiophenylacetic acid
Quantity
1.61 g
Type
reactant
Smiles
COC=1C(=CSC1)CC(=O)O
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(=O)C
Step Two
Name
potassium carbonate
Quantity
56 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Step Three
Name
methyl iodide
Quantity
11.5 g
Type
reactant
Smiles
CI
Step Four
Name
hydrochloric acid
Quantity
400 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After stirring at ambient temperature for 5.5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
The resulting solution was then extracted with 2×200 mL of THF/diethyl ether (1:1)
WASH
Type
WASH
Details
The combined organic layers were washed with 2×250 mL of 10% aqueous sodium thiosulfate and 250 mL of saturated aqueous sodium chloride solution (brine)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 5.5 h
Name
title compound
Type
product
Smiles
COC1=C(C=C(C=C1)CC(=O)O)SC
Measurements
Type Value Analysis
AMOUNT: MASS 56 g
YIELD: PERCENTYIELD 96%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.